1-Oxa-2-silacyclohexane, 2,2-dimethyl-
Overview
Description
“1-Oxa-2-silacyclohexane, 2,2-dimethyl-” is a chemical compound with the molecular formula C6H14OSi . It is also known by other names such as Dimethylsilaoxacyclohexane, 2,2-Dimethyl- [1,2]oxasilinan, and 1,1-dimethyl-1-sila-2-oxacyclohexane .
Molecular Structure Analysis
The molecular structure of “1-Oxa-2-silacyclohexane, 2,2-dimethyl-” consists of 6 carbon atoms, 14 hydrogen atoms, 1 oxygen atom, and 1 silicon atom . The monoisotopic mass of the compound is 130.081391606 .
Chemical Reactions Analysis
An IR spectroscopic study has shown that the reaction of various mono- and dihydroxyorganocyclosiloxanes with 2,2-dimethyl-1-oxa-2-silacyclohexane results in a series of new bis [dimethyl (hydroxybutyl)siloxy] organocyclosiloxanes .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Oxa-2-silacyclohexane, 2,2-dimethyl-” include a density of 0.9±0.1 g/cm3, a boiling point of 137.2±8.0 °C at 760 mmHg, and a flash point of 25.0±8.7 °C . The compound also has a molar refractivity of 38.3±0.4 cm3, a polar surface area of 9 Å2, and a molar volume of 151.0±5.0 cm3 .
Scientific Research Applications
Medicine
1,1-DIMETHYL-1-SILA-2-OXACYCLOHEXANE: is primarily used as a chemical intermediate in research and industrial settings . Its role in medicine could involve the synthesis of pharmaceuticals where organosilane compounds are precursors or key intermediates. The compound’s stability under physiological conditions makes it a candidate for drug development, especially in the creation of novel silicon-containing drugs that may offer enhanced bioavailability or reduced toxicity.
Materials Science
In materials science, this compound’s organosilane structure allows it to be used in the synthesis of silicone polymers . These polymers have applications ranging from adhesives and sealants to coatings and encapsulants in electronics. The unique properties of silicones, such as thermal stability, water repellency, and electrical insulation, can be attributed to the presence of silicon-oxygen bonds, which are also found in 1,1-DIMETHYL-1-SILA-2-OXACYCLOHEXANE .
Environmental Science
1,1-DIMETHYL-1-SILA-2-OXACYCLOHEXANE: could be investigated for its environmental impact, particularly in terms of its biodegradability and potential as a safer alternative to more hazardous chemicals . Its use in environmental science could extend to the study of its breakdown products and their interactions with ecosystems, ensuring that its applications do not pose a threat to the environment.
Energy
The compound’s potential in energy applications lies in its flammability and energy content . It could be explored as a fuel additive or a component in energy storage materials. Its high flammability suggests that it could release a significant amount of energy upon combustion, which might be harnessed in controlled energy release systems.
Agriculture
While specific applications in agriculture are not directly cited, the chemical’s properties as an intermediate could imply its use in the synthesis of agricultural chemicals . These could include pesticides or soil conditioners where silicon-based compounds are known to improve plant resilience and soil health.
Electronics
In the field of electronics, 1,1-DIMETHYL-1-SILA-2-OXACYCLOHEXANE can be utilized in the production of silicone-based electronic components . Silicones are widely used in electronics for their insulating properties and ability to protect sensitive components from environmental factors.
Chemical Synthesis
This compound serves as a versatile intermediate in organic synthesis . Its inclusion in synthetic routes can introduce silicon into target molecules, potentially altering their physical and chemical properties in desirable ways, such as increased thermal stability or altered reactivity.
Nanotechnology
Although direct applications in nanotechnology are not detailed, the manipulation of silicon-containing compounds like 1,1-DIMETHYL-1-SILA-2-OXACYCLOHEXANE at the nanoscale could lead to advancements in the fabrication of silicon-based nanomaterials . These materials could have applications in drug delivery, sensors, or as components in nanoelectronic devices.
Safety And Hazards
The safety data sheet for “1-Oxa-2-silacyclohexane, 2,2-dimethyl-” suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes . In case of inhalation, it is advised to move the victim into fresh air and give oxygen if breathing is difficult . For skin contact, contaminated clothing should be removed immediately, and the skin should be washed off with soap and plenty of water . In case of ingestion, the mouth should be rinsed with water, and vomiting should not be induced .
properties
IUPAC Name |
2,2-dimethyloxasilinane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14OSi/c1-8(2)6-4-3-5-7-8/h3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWUHERHJSPPFHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si]1(CCCCO1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14OSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8064018 |
Source
|
| Record name | 1-Oxa-2-silacyclohexane, 2,2-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8064018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Oxa-2-silacyclohexane, 2,2-dimethyl- | |
CAS RN |
5833-47-6 |
Source
|
| Record name | 2,2-Dimethyl-1-oxa-2-silacyclohexane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5833-47-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Oxa-2-silacyclohexane, 2,2-dimethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005833476 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Oxa-2-silacyclohexane, 2,2-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-Oxa-2-silacyclohexane, 2,2-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8064018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-dimethyl-1-oxa-2-silacyclohexane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.924 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
